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Introduction

Tms-HT is a commercial trimethylsilylating reagent crucial for the derivatization of compounds
in analytical chemistry, particularly for gas chromatography (GC).[1] This guide provides
comprehensive safety and handling information for researchers, scientists, and drug
development professionals. Tms-HT is a mixture of hexamethyldisilazane (HMDS) and
trimethylchlorosilane (TMCS) in anhydrous pyridine.[2] The process of trimethylsilylation
involves the replacement of active hydrogen atoms in functional groups such as hydroxyl (-
OH), carboxyl (-COOH), and amine (-NH2) with a trimethylsilyl (TMS) group. This derivatization
increases the volatility and thermal stability of the analytes, making them suitable for GC
analysis.[3]

Physicochemical Properties

Tms-HT is a colorless to light yellow or orange, clear to slightly cloudy liquid.[2] It is sensitive to
moisture, heat, and air.[4][5] The quantitative properties of Tms-HT are determined by its
components.

Table 1: Physicochemical Properties of Tms-HT Components
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Hexamethyldisilaza Trimethylchlorosila

Property Pyridine
ne (HMDS) ne (TMCS)
CAS Number 999-97-3 75-77-4 110-86-1
Molecular Formula C6H19NSI2 C3HOCISi C5H5N
Molecular Weight 161.40 g/mol 108.64 g/mol 79.10 g/mol
Boiling Point 125°C 57 °C 115-117 °C
Density 0.774 g/mL at 25 °C 0.856 g/mL at 25 °C 0.978 g/mL at 25 °C
Flash Point 8°C -27 °C 20 °C

Source:[3][6]

Safety and Handling Precautions

Tms-HT is a hazardous mixture and requires strict safety protocols. It is a highly flammable,
corrosive, and toxic liquid.[2]

GHS Hazard and Precautionary Statements

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
standardized hazard information.

Table 2: GHS Hazard and Precautionary Statements for Tms-HT
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Category Code Statement

Highly flammable liquid and
Hazard H225
vapor.

Harmful if swallowed, in

H302+H312+H332
contact with skin or if inhaled.
Causes severe skin burns and
H314
eye damage.
H351 Suspected of causing cancer.
Suspected of damaging fertilit
H361 p . ging y
or the unborn child.
H370 Causes damage to organs.
Causes damage to organs
H372 through prolonged or repeated
exposure.
Very toxic to aquatic life with
H410 .
long lasting effects.
] Obtain special instructions
Precautionary P201
before use.
Keep away from heat, hot
surfaces, sparks, open flames
P210 o
and other ignition sources. No
smoking.
P233 Keep container tightly closed.
P260 Do not breathe mist or vapors.
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.
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IF SWALLOWED: Immediately
P301+P310 call a POISON
CENTER/doctor.

IF ON SKIN (or hair): Take off

immediately all contaminated
P303+P361+P353 _ _ o

clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
to fresh air and keep
P304+P340+P310 comfortable for breathing.
Immediately call a POISON
CENTER/doctor.

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
P305+P351+P338+P310 present and easy to do.
Continue rinsing. Immediately
call a POISON
CENTER/doctor.

Store in a well-ventilated
P403+P235
place. Keep cool.

Dispose of contents/container
P501 to an approved waste disposal

plant.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Tms-HT.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Chemical-resistant gloves (e.g., butyl rubber,
Skin Protection nitrile rubber), flame-retardant lab coat, and

closed-toe shoes.

Use in a well-ventilated area, preferably in a

chemical fume hood. If inhalation risk is high,
Respiratory Protection use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

acid gases.

Storage and Disposal

Tms-HT should be stored in a cool, dry, and well-ventilated area, away from sources of ignition.
It should be stored under an inert gas atmosphere and refrigerated (0-10°C).[5] Due to its
moisture sensitivity, containers must be kept tightly sealed.[3] Dispose of Tms-HT and its
containers in accordance with local, state, and federal regulations. It should be treated as
hazardous waste.

First Aid Measures

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.
Immediately call a poison center or doctor.

» Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water
or shower. Call a poison center or doctor.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

e Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.

Experimental Protocols
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Tms-HT is primarily used for the derivatization of active hydrogen-containing compounds for
GC analysis. The following is a general protocol for the trimethylsilylation of a sample
containing hydroxyl groups (e.g., sugars, alcohols, steroids).

Materials

e Tms-HT reagent

Anhydrous solvent (e.g., pyridine, dichloromethane, hexane)

Sample containing the analyte

Reaction vials with PTFE-lined caps

Heating block or oven

Gas chromatograph with a suitable detector (e.g., FID, MS)

Derivatization Procedure

e Sample Preparation: Weigh 1-10 mg of the sample into a dry reaction vial.[3] If the sample is
in an aqueous solution, it must be evaporated to complete dryness as Tms-HT is highly
sensitive to moisture.[3][7] If necessary, dissolve the dried sample in a small volume of an
appropriate anhydrous solvent.

o Reagent Addition: In a chemical fume hood, add an excess of Tms-HT to the sample. A
general guideline is to use a 2:1 molar ratio of the silylating reagent to the active hydrogen in
the sample.[3] For a 1 mg sample of a sugar, approximately 1 mL of Tms-HT can be used.[8]

» Reaction: Tightly cap the vial and shake or vortex to mix the contents. The reaction can often
proceed at room temperature. For less reactive or sterically hindered hydroxyl groups,
heating the mixture at 60-80°C for 20-60 minutes may be necessary to ensure complete
derivatization.[8][9][10]

o Sample Analysis: After the reaction is complete, allow the vial to cool to room temperature. A
precipitate of ammonium chloride may form; in this case, the supernatant can be directly
injected into the gas chromatograph.[8]
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e Blank Preparation: A reagent blank, containing all components except the sample, should be
prepared and analyzed alongside the samples to identify any potential interferences.[3]

Visualizations
Trimethylsilylation Reaction

The following diagram illustrates the general chemical reaction for the trimethylsilylation of a
hydroxyl group using the components of Tms-HT.

Reactants
. ) Hexamethyldisilazane (HMDS) Trimethylchlorosilane (TMCS)
Analyte with Hydroxyl Group (R-OH) ((CH3)3Si)2NH (CH3)3SiCl
Trimethylsilylation / \/
/ducts\
\/

Trimethylsilyl Ether (R-O-Si(CH3)3) Ammonium Chloride (NH4CI)

Click to download full resolution via product page

Caption: Trimethylsilylation of a hydroxyl group.

Experimental Workflow for GC Derivatization
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This diagram outlines the step-by-step workflow for preparing a sample for GC analysis using
Tms-HT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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